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Compound of Interest

Compound Name: Viloxazine

Cat. No.: B1201356

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for
characterizing the receptor binding profile of viloxazine using common cell-based assays.
Viloxazine, a selective norepinephrine reuptake inhibitor (NRI), also exhibits significant
interactions with specific serotonin receptors, contributing to its unique pharmacological profile.

[LI[21[3][4]

Introduction

Viloxazine's primary mechanism of action is the inhibition of the norepinephrine transporter
(NET), which increases the synaptic concentration of norepinephrine.[2][3][4] More recent
research has revealed its activity as a 5-HT2B receptor antagonist and a 5-HT2C receptor
agonist.[1][4][5][6] It also displays weak antagonism at the 5-HT~ receptor.[2][7] Viloxazine
shows negligible affinity for the dopamine transporter (DAT) and other receptors, including 5-
HT1A, 5-HT2A, dopamine D2, alpha-adrenergic, histamine Hi, and muscarinic acetylcholine

receptors.[1][4]

This document outlines protocols for radioligand binding assays and fluorescence-based
transporter assays to quantitatively determine the binding affinity of viloxazine for its primary
targets.

Data Presentation: Viloxazine Binding Affinity
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The following table summarizes the quantitative binding and functional data for viloxazine at
its key molecular targets.

Target Assay Type Parameter Value (nM) Reference

Norepinephrine

Radioligand
Transporter o Ki 155 - 630 41071
Binding
(NET)
Norepinephrine
o ICso0 260 [7]
Uptake Inhibition
Serotonin o
Radioligand
Transporter o Ki 17,300 [4]
Binding
(SERT)
Dopamine o
Radioligand
Transporter o Ki >100,000 [4]
Binding
(DAT)
Radioligand
5-HT2B Receptor o Ki 3,900 [4]
Binding
Functional
_ ICso0 27,000 [1]
(Antagonist)
Functional
_ K-B 4,200 [1]
(Antagonist)
Radioligand
5-HT2C Receptor o Ki 6,400 [4]
Binding
Functional
_ ECso 32,000 [1]
(Agonist)
Functional Weak
5-HT7 Receptor ) - ) [21[7]
(Antagonist) antagonism

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Viloxazine's Primary Mechanisms of Action
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Caption: Viloxazine's dual action on noradrenergic and serotonergic systems.

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/product/b1201356?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Radioligand Competition Binding Assay Workflow
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Caption: Workflow for a competitive radioligand binding assay.
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Fluorescence-Based Transporter Uptake Assay Workflow

Plate cells expressing the transporter (e.g., NET)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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s-receptor-binding-affinity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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